Cas no 80277-41-4 ((2-Fluoro-phenyl)-oxo-acetonitrile)

(2-Fluoro-phenyl)-oxo-acetonitrile structure
80277-41-4 structure
Product Name:(2-Fluoro-phenyl)-oxo-acetonitrile
CAS No:80277-41-4
MF:C8H4FNO
MW:149.121865272522
MDL:MFCD06658449
CID:721102
PubChem ID:13119858
Update Time:2024-10-27

(2-Fluoro-phenyl)-oxo-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (2-FLUORO-PHENYL)-OXO-ACETONITRILE
    • 2-Fluoro-Alpha-Oxo-Benzeneacetonitrile
    • (2-FLUOROPHENYL)OXO-ACETONITRILE
    • 2-Fluorobenzoyl cyanide
    • Benzeneacetonitrile,2-fluoro-a-oxo-
    • AB1449
    • Benzeneacetonitrile,2-fluoro-a-oxo
    • o-fluorobenzoyl cyanide
    • o-Fluorphenylglyoxylonitril
    • AK154692
    • Benzeneacetonitrile, 2-fluoro-alpha-oxo- (9CI)
    • IVSCDQIYFFRLFZ-UHFFFAOYSA-N
    • (2-Fluorophenyl)(oxo)acetonitrile
    • 2-Fluorobenzene-1-carbonyl cyanide
    • (2-Floro-phenyl)-oxo-acetonitrile
    • BCP06461
    • FCH853130
    • EBD222801
    • 2-(2-fluorophenyl)-2-oxoacetonitrile
    • WT82623
    • 2-Fluoro-α-oxobenzeneacetonitrile (ACI)
    • MFCD06658449
    • SB38831
    • CS-0108811
    • AKOS006292868
    • DTXSID90519454
    • DS-8176
    • A839881
    • SCHEMBL6934144
    • 2-FLUOROBENZOYLCYANIDE
    • SY104664
    • (2-fluorophenyl)-oxo-acetonitrile
    • 80277-41-4
    • (2-Fluoro-phenyl)-oxo-acetonitrile
    • MDL： MFCD06658449
    • Inchi： 1S/C8H4FNO/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4H
    • InChI Key： IVSCDQIYFFRLFZ-UHFFFAOYSA-N
    • SMILES： N#CC(C1C(F)=CC=CC=1)=O

Computed Properties

  • Exact Mass: 149.02800
  • Monoisotopic Mass: 149.027691913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.9

Experimental Properties

  • PSA: 40.86000
  • LogP: 1.53198

(2-Fluoro-phenyl)-oxo-acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(2-Fluoro-phenyl)-oxo-acetonitrile Pricemore >>

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TRC
F594320-100mg
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100mg
 $64.00 2023-05-18
TRC
F594320-250mg
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250mg
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TRC
F594320-500mg
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500mg
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TRC
F594320-1g
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abcr
AB313924-1 g
(2-Fluoro-phenyl)-oxo-acetonitrile, 95%; .
 80277-41-4 95%
1g
 €81.50 2022-06-11
abcr
AB313924-5 g
(2-Fluoro-phenyl)-oxo-acetonitrile, 95%; .
 80277-41-4 95%
5g
 €160.50 2022-06-11

(2-Fluoro-phenyl)-oxo-acetonitrile Production Method

Production Method 1

393-52-2 393-52-2
80277-41-4 80277-41-4
Reaction Conditions
1.1 Solvents: Acetonitrile ;  rt; 4 h, reflux
Reference
Rh-Catalyzed asymmetric hydrogenation of 1,2-dicyanoalkenes
Li, Meina; et al, Journal of Organic Chemistry, 2017, 82(1), 680-687

Production Method 2

393-52-2 393-52-2
7677-24-9 7677-24-9
80277-41-4 80277-41-4
Reaction Conditions
1.1 Reagents: Tin tetrachloride
Reference
Tin(IV) chloride-catalyzed preparation of aroyl cyanides from aroyl chlorides and cyanotrimethylsilane
Olah, George A.; et al, Synthesis, 1983, (8), 636-7

(2-Fluoro-phenyl)-oxo-acetonitrile Raw materials

(2-Fluoro-phenyl)-oxo-acetonitrile Preparation Products

(2-Fluoro-phenyl)-oxo-acetonitrile Related Literature

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